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Compound of Interest

Compound Name: 3,3,3-Trifluoroalanine

Cat. No.: B031342

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3,3,3-Trifluoroalanine in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development. Adherence to these
guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 3,3,3-Trifluoroalanine

Synonyms 2-amino-3,3,3-trifluoropropanoic acid
CAS Number 17463-43-3[1][2]

Molecular Formula C3H4F3NO2[3][4]

Molecular Weight 143.06 g/mol [2][3][4]

H315: Causes skin irritation. H319: Causes
Hazard Statements serious eye irritation. H335: May cause

respiratory irritation.[3][5]

Signal Word Warning[3][5]

Hazard Identification and Risk Assessment
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3,3,3-Trifluoroalanine is a fluorinated amino acid that poses several health risks upon
exposure. It is crucial to understand these hazards to implement appropriate safety measures.

Primary Hazards:

 Skin Irritation: Direct contact can cause skin irritation.[3][5]

e Serious Eye Irritation: Contact with eyes can lead to serious irritation.[3][5]

o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][5]

A thorough risk assessment should be conducted before beginning any work with this
compound. This involves evaluating the specific procedures to be performed, the quantities of
the substance to be used, and the potential for exposure.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3,3,3-Trifluoroalanine to minimize exposure
and ensure personal safety.
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PPE Category Item and Specifications

Chemical safety goggles or safety glasses with
) side shields. A face shield should be worn in
Eye and Face Protection . ) ) o
addition to goggles if there is a significant splash

hazard.[5]

Disposable nitrile gloves are suitable for
incidental contact. For prolonged or direct
i contact, consider double-gloving or using
Hand Protection ) ) )
thicker, chemical-resistant gloves. Always
inspect gloves for tears or punctures before use

and wash hands after removal.[3]

] A laboratory coat must be worn to protect skin
Body Protection ) ) ]
and clothing from potential spills.

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
) ) avoid inhalation of dust. If engineering controls
Respiratory Protection ) o ]
are insufficient, a NIOSH-approved respirator
with an organic vapor/acid gas cartridge and a

P100 particulate filter may be necessary.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is essential for the safe handling of 3,3,3-
Trifluoroalanine. The following step-by-step procedures should be followed for common
laboratory tasks.

Weighing the Compound

» Preparation: Designate a specific area for weighing, preferably within a chemical fume hood
or a powder weighing station, to contain any airborne particles. Cover the work surface with
disposable bench paper.
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e Taring the Balance: Place a clean, empty receiving container (e.g., a vial or beaker) on the
analytical balance and tare it.

o Transferring the Powder: Inside the chemical fume hood, carefully use a clean spatula to
transfer the desired amount of 3,3,3-Trifluoroalanine from its storage container to the pre-
tared receiving container. Avoid creating dust by handling the powder gently.

o Closing Containers: Immediately close both the storage and receiving containers securely to
prevent spills and exposure.

o Final Weighing: Place the closed receiving container back on the balance to obtain the final
weight.

o Decontamination: Clean the spatula and the weighing area with a damp cloth or towel to
remove any residual powder. Dispose of the bench paper and cleaning materials as
hazardous waste.

Dissolving the Compound

e Solvent Addition: In a chemical fume hood, add the desired solvent to the container with the
pre-weighed 3,3,3-Trifluoroalanine.

e Mixing: Gently swirl or stir the mixture until the compound is fully dissolved. If necessary, use
a sonicator to aid dissolution.

o Labeling: Clearly label the container with the name of the compound, concentration, solvent,
and date of preparation.

The following diagram illustrates the workflow for safely weighing and dissolving 3,3,3-
Trifluoroalanine.
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Workflow for Weighing and Dissolving 3,3,3-Trifluoroalanine.
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Disposal Plan

Proper disposal of 3,3,3-Trifluoroalanine and its containers is critical to prevent environmental
contamination and ensure regulatory compliance. As a halogenated organic compound, it
requires special disposal procedures.

Waste Segregation and Collection:

o Designated Waste Container: All solid waste contaminated with 3,3,3-Trifluoroalanine (e.g.,
used gloves, weigh boats, bench paper) should be collected in a clearly labeled, dedicated
hazardous waste container. The label should read "Halogenated Organic Solid Waste" and
list "3,3,3-Trifluoroalanine".

» Liquid Waste: Unused solutions of 3,3,3-Trifluoroalanine should be collected in a separate,
sealed, and clearly labeled container for "Halogenated Organic Liquid Waste". Do not mix
with non-halogenated waste.[4][6]

o Empty Containers: The original container of 3,3,3-Trifluoroalanine, once empty, should be
triple-rinsed with a suitable solvent. The rinsate should be collected as halogenated liquid
waste. The rinsed container can then be disposed of according to institutional guidelines for
chemically contaminated containers.

Final Disposal:

¢ All collected waste must be disposed of through a licensed hazardous waste disposal
company.[7] The disposal method will likely involve incineration at a facility equipped to
handle halogenated organic compounds.[4]

» Consult your institution's Environmental Health and Safety (EHS) office for specific
procedures and to schedule a waste pickup.

The following diagram outlines the logical flow for the disposal of 3,3,3-Trifluoroalanine waste.
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Disposal Plan for 3,3,3-Trifluoroalanine Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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